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Compound of Interest

Compound Name: Cridanimod Sodium

Cat. No.: B1668242

Essential Safety and Handling of Cridanimod
Sodium

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This guide provides essential, immediate safety and
logistical information for the handling and disposal of Cridanimod Sodium, a small molecule
immunomodulator and interferon inducer.

Hazard Identification and Personal Protective Equipment
(PPE)

Cridanimod Sodium is the sodium salt of Cridanimod. While a specific Safety Data Sheet
(SDS) for Cridanimod Sodium is not readily available, the hazard profile of Cridanimod
provides a strong basis for safe handling procedures. Cridanimod is classified as an irritant that
can cause skin and eye irritation, and may cause respiratory irritation.[1] Therefore, appropriate
personal protective equipment (PPE) is essential to minimize exposure.

Recommended Personal Protective Equipment (PPE) for Handling Cridanimod Sodium:
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PPE Category

Item

Specifications

Hand Protection

Chemical-resistant gloves

Nitrile or other impervious

gloves should be worn.

Eye Protection

Safety glasses with side

shields or goggles

Must be worn to protect

against splashes.

Skin and Body Protection

Laboratory coat

A fire-retardant lab coat is

recommended.

Respiratory Protection

Respirator mask

Recommended as a
precaution to minimize
exposure, especially when

handling powders.

This information is based on general best practices for handling chemical irritants and should

be supplemented by a thorough risk assessment for specific laboratory procedures.

Operational and Disposal Plans

Engineering Controls: All work with Cridanimod Sodium should be performed in a well-

ventilated area, preferably within a chemical fume hood.[2] The fume hood sash should be kept

as low as possible to minimize the risk of inhalation.

Handling Procedures:

Avoid contact with skin, eyes, and clothing.
Do not breathe dust or aerosols.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in areas where Cridanimod Sodium is handled or stored.

Storage: Store Cridanimod Sodium in a tightly sealed container in a cool, dry, and well-

ventilated area, away from incompatible materials.
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Spill Procedures: In the event of a spill, evacuate the area and prevent unprotected personnel
from entering. Wearing appropriate PPE, cover the spill with an absorbent material, such as
vermiculite or sand. Carefully collect the absorbed material into a sealed container for proper
disposal.

Disposal: Dispose of Cridanimod Sodium and any contaminated materials as hazardous
waste in accordance with all applicable local, state, and federal regulations. Do not dispose of
down the drain unless specifically approved by your institution's environmental health and
safety department.[3][4] The primary recommended method for the disposal of pharmaceutical
waste is incineration.[5]

Emergency Procedures

In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water for
at least 15 minutes. Remove contaminated clothing. If irritation persists, seek medical attention.

In Case of Eye Contact: Immediately flush eyes with copious amounts of water for at least 15
minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

In Case of Inhalation: Move the exposed person to fresh air. If breathing is difficult, provide
oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical attention.

In Case of Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth
with water. Seek immediate medical attention.

Visualizing Safety Protocols

To further clarify the necessary safety and handling procedures, the following diagrams
illustrate the decision-making process for personal protective equipment selection and the
workflow for responding to a chemical spill.
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PPE Selection for Handling Cridanimod Sodium

Start: Handling Cridanimod Sodium

Assess Task-Specific Risks
(e.g., weighing, dissolving, etc.)

Select Appropriate PPE Based on Risk

Always Required / Always Required Always Required Potential for Dust/Aerosol

Hand Protection: Eye Protection: Body Protection: Respiratory Protection:
Chemical-resistant gloves (Nitrile) Safety glasses with side shields or goggles Laboratory coat Respirator mask (if aerosolization is possible)

Proceed with Task

Click to download full resolution via product page

Caption: PPE Selection Workflow for Cridanimod Sodium.
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Cridanimod Sodium Spill Response Plan

Assess Spill Size and Risk

i

Evacuate Immediate Area

i

Don Appropriate PPE

i

Contain Spill with Absorbent Material

i

Collect Contaminated Material into a Sealed Container

i

Decontaminate Spill Area

Y

Dispose of Waste as Hazardous Material

Report Incident to Supervisor and EHS

Click to download full resolution via product page

Caption: Cridanimod Sodium Spill Response Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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